Cas no 1199779-29-7 ({4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 1199779-29-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5878622
• PubChem ID: 63319881
• Update Time: 2025-05-19

{4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-3-(trifluoromethyl)phenyl)-N-methylmethanamine
• Benzenemethanamine, 4-methoxy-N-methyl-3-(trifluoromethyl)-
• {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine
• EN300-1938947
• AKOS012624082
• 1199779-29-7
• {[4-methoxy-3-(trifluoromethyl)phenyl]methyl}(methyl)amine
• SCHEMBL13452437
• SXKMCOKFXXSRTO-UHFFFAOYSA-N
• A1-35302

• Inchi： 1S/C10H12F3NO/c1-14-6-7-3-4-9(15-2)8(5-7)10(11,12)13/h3-5,14H,6H2,1-2H3
• InChI Key： SXKMCOKFXXSRTO-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(OC)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 236.4±40.0 °C(Predicted)
• pka: 8.91±0.10(Predicted)

Additional information on {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine

Professional Introduction to Compound with CAS No. 1199779-29-7 and Product Name: {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine

Compound with the CAS number 1199779-29-7 and the product name {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both 4-methoxy and 3-(trifluoromethyl) substituents in its phenyl ring backbone imparts distinct electronic and steric effects, making it a versatile scaffold for designing novel bioactive molecules.

The 4-methoxy group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity to biological targets. On the other hand, the 3-(trifluoromethyl) group adds a strong electron-withdrawing effect, which can modulate the reactivity and metabolic stability of the molecule. These structural features make {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine an attractive candidate for further exploration in the synthesis of pharmacologically active compounds.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug discovery. The incorporation of fluorine atoms, such as in the 3-(trifluoromethyl) group, is known to improve pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. This has led to an increased interest in developing new fluorinated derivatives for therapeutic applications. The compound with CAS no. 1199779-29-7 exemplifies this trend, showcasing how strategic functionalization can lead to the discovery of novel drug candidates.

In particular, studies have demonstrated that phenyl derivatives with methoxy and trifluoromethyl substituents exhibit promising activity against various biological targets. For instance, compounds containing these motifs have shown potential in inhibiting enzymes involved in inflammatory pathways, making them relevant for the development of anti-inflammatory drugs. Additionally, their structural framework suggests utility in targeting receptors and ion channels associated with neurological disorders.

The synthesis of {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine involves sophisticated organic reactions that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only ensure scalability but also allow for modifications that can fine-tune the compound's biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. By serving as a precursor or intermediate, it can be further functionalized to create derivatives with enhanced pharmacological properties. This modular approach to drug design is particularly valuable in modern pharmaceutical research, where targeted modifications can lead to improved efficacy and reduced side effects.

The pharmacological profile of {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine is still under investigation, but preliminary data suggest promising interactions with key biological targets. Its ability to modulate enzyme activity and receptor binding makes it a candidate for therapeutic intervention in areas such as oncology, neurology, and immunology. Further preclinical studies are warranted to elucidate its full potential and establish optimal dosing regimens.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects before experimental validation is required. Such computational approaches are indispensable in modern drug discovery pipelines.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like those with CAS no. 1199779-29-7 must undergo comprehensive characterization before they can be considered for clinical use. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm structural integrity and purity.

In conclusion,{4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of 4-methoxy and 3-(trifluoromethyl) substituents offers a versatile platform for drug design, with implications across multiple therapeutic areas. Continued research into this compound will likely yield valuable insights into its pharmacological properties and pave the way for novel treatments.